Cas no 216590-44-2 (Actinotetraose Hexatiglate)

• Product Name: Actinotetraose Hexatiglate
• CAS No: 216590-44-2
• Molecular Formula: C₁₆H₁₃N₄O₃F
• Molecular Weight: 328.29782
• CID: 1066807
• PubChem ID: 10843896

Actinotetraose Hexatiglate Properties

Names and Identifiers

• ACTINOTETRAOSE HEXATIGLATE
• CHEBI:209505
• 216590-44-2
• CS-0132773
• HY-131307
• Tigloside
• Actinotetraose hexatiglic acid

• InChIKey： BHAUYHDLIURVPC-MACSXGQBSA-N
• Inchi： InChI=1S/C54H78O27/c1-13-23(7)45(63)69-21-31-33(57)35(59)43(79-51-37(61)41(77-49(67)27(11)17-5)39(29(19-55)71-51)75-47(65)25(9)15-3)53(73-31)81-54-44(36(60)34(58)32(74-54)22-70-46(64)24(8)14-2)80-52-38(62)42(78-50(68)28(12)18-6)40(30(20-56)72-52)76-48(66)26(10)16-4/h13-18,29-44,51-62H,19-22H2,1-12H3/b23-13+,24-14+,25-15+,26-16+,27-17+,28-18+
• SMILES： C\C=C(/C)C(=O)OCC1OC(OC2OC(COC(=O)C(\C)=C\C)C(O)C(O)C2OC2OC(CO)C(OC(=O)C(\C)=C\C)C(OC(=O)C(\C)=C\C)C2O)C(OC2OC(CO)C(OC(=O)C(\C)=C\C)C(OC(=O)C(\C)=C\C)C2O)C(O)C1O

Computed Properties

• Exact Mass: 1158.47000
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 27
• Rotatable Bond Count: 28
• Monoisotopic Mass: 1158.47304721g/mol
• Heavy Atom Count: 81
• Complexity: 2210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 384Ų

Experimental Properties

• LogP: -0.64620
• PSA: 384.25000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids